1-(Trimethoxysilyl)ethyl-1,1,3,3-tetramethyldisiloxane

• Molecular Formula: C9H26O4Si3
• Molecular Weight: 282.56 g/mol
• IUPAC Name: dimethylsilyloxy-dimethyl-(1-trimethoxysilylethyl)silane
• InChI: InChI=1S/C9H26O4Si3/c1-9(15(7,8)13-14(5)6)16(10-2,11-3)12-4/h9,14H,1-8H3
• InChI Key: KNQHVULMVMRXTL-UHFFFAOYSA-N
• Canonical SMILES: CC([Si](C)(C)O[SiH](C)C)[Si](OC)(OC)OC

Description

1-(Trimethoxysilyl)ethyl-1,1,3,3-tetramethyldisiloxane is a useful research compound. Its molecular formula is C9H26O4Si3 and its molecular weight is 282.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A four-necked flask equipped with a reflux condenser, stirrer, addition funnel and thermometer was thoroughly purged with nitrogen. In the nitrogen blanket, the flask was charged with 134.3 g (1 mol) of 1,1,3,3-tetramethyldisiloxane and 0.026 g (0.1 mmol) of RhCl3.3H2O to form a mixture. The mixture was heated to 60-70° C. and maintained at the temperature. With stirring, 148.2 g (1 mol, equimolar to 1,1,3,3-tetramethyldisiloxane) of vinyltrimethoxysilane was added dropwise to the mixture from the addition funnel over 6 to 7 hours. After the completion of dropwise addition, the reaction mixture was maintained at 60-70° C. and aged for 1 to 2 hours, driving the reaction to completion. On vacuum distillation, a product having a boiling point of 92-95° C. at 1.3 kPa was collected. The 1-(trimethoxysilyl)ethyl-1,1,3,3-tetramethyldisiloxane product was obtained in a yield of 93%. On gas chromatography analysis, the product was identified to be a mixture of two isomers, alpha-adduct: